N-(3-fluoro-4-methoxyphenyl)-3-(2-(methylsulfonyl)-1H-imidazol-1-yl)benzamide

• IUPAC Name: N-(3-fluoro-4-methoxyphenyl)-3-(2-methylsulfonylimidazol-1-yl)benzamide
• InChI: InChI=1S/C18H16FN3O4S/c1-26-16-7-6-13(11-15(16)19)21-17(23)12-4-3-5-14(10-12)22-9-8-20-18(22)27(2,24)25/h3-11H,1-2H3,(H,21,23)
• InChI Key: NUOKFWISYJVSHS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C2=CC(=CC=C2)N3C=CN=C3S(=O)(=O)C)F
• Molecular Formula: C18H16FN3O4S
• Molecular Weight: 389.4 g/mol

Description

N-(3-fluoro-4-methoxyphenyl)-3-(2-(methylsulfonyl)-1H-imidazol-1-yl)benzamide, also known as FMIB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research.

Scientific Research Applications

Cardiac Electrophysiological Activity

• This compound has been studied for its potential in cardiac electrophysiology. Specifically, certain N-substituted imidazolylbenzamides have shown potency in in vitro assays for cardiac function, indicating their potential as class III electrophysiological agents (Morgan et al., 1990).

Neurological Research

• Research has utilized similar compounds as molecular imaging probes to quantify serotonin 1A (5-HT1A) receptor densities in the brains of Alzheimer's disease patients. This suggests applications in neurodegenerative disease research and diagnostics (Kepe et al., 2006).

Anticancer and Radiosensitizing Properties

• Studies have explored derivatives of this compound as effective radiosensitizers and anticarcinogenic agents. They show significant in vitro anticancer activity and potential as radiosensitizers in cancer treatment (Majalakere et al., 2020).

Molecular Synthesis and Structural Studies

• The compound and its derivatives have been subjects of synthesis and structural studies, providing insights into molecular structures and properties, which are crucial for drug design and development (Richter et al., 2023).

Fluorescence Labeling in Biochemistry

• Some benzimidazole derivatives of the compound have been synthesized for use as fluorescent labeling agents in protein-sulfhydryl reactions, indicating applications in biochemical and cellular studies (Kanaoka et al., 1964).

Drug Metabolism and Pharmacokinetics

• Research has focused on understanding the metabolism and disposition of similar compounds in humans, contributing to pharmacokinetic knowledge crucial for drug development (Renzulli et al., 2011).

Electroluminescence in Material Science

• Studies have been conducted on the electroluminescent properties of related compounds, suggesting their utility in the development of new materials for light-emitting diodes and other electronic applications (Cheng et al., 2011).